Cas no 68535-56-8 (4-(1,3-oxazol-2-yl)phenol)

• Product Name: 4-(1,3-oxazol-2-yl)phenol
• CAS No: 68535-56-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD11040382
• CID: 1040246
• PubChem ID: 135621459
• Update Time: 2025-08-01

4-(1,3-oxazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(Oxazol-2-yl)phenol
• 4-(2-OXAZOLYL)PHENOL
• 4-(3H-1,3-oxazol-2-ylidene)cyclohexa-2,5-dien-1-one
• 2-(4-hydroxyphenyl)oxazole
• 4-Oxazol-2-yl-phenol
• AG-G-64152
• AK-82201
• ANW-67764
• CTK5C8149
• p-(2-oxazolyl)phenol
• p-(2-oxazolyl)-phenol
• SureCN2025419
• 4-(1,3-oxazol-2-yl)phenol
• DTXSID90499247
• AKOS006306288
• SCHEMBL2025419
• STJNWMLZBDCDKL-UHFFFAOYSA-N
• 4-(1,3-Oxazol-2(3H)-ylidene)cyclohexa-2,5-dien-1-one
• p-(2-oxazolyl) phenol
• 68535-56-8
• MFCD11040382
• SB38323
• CS-0322643
• FT-0716792
• DA-20267

• MDL： MFCD11040382
• Inchi： 1S/C9H7NO2/c11-8-3-1-7(2-4-8)9-10-5-6-12-9/h1-6,11H
• InChI Key： STJNWMLZBDCDKL-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26